Harzianum A
Harzianum A
Harzianum A is a trichothecene.
Brand Name:
Vulcanchem
CAS No.:
156250-74-7
VCID:
VC21140683
InChI:
InChI=1S/C23H28O6/c1-15-10-11-21(2)16(12-15)28-18-13-17(22(21,3)23(18)14-27-23)29-20(26)9-7-5-4-6-8-19(24)25/h4-9,12,16-18H,10-11,13-14H2,1-3H3,(H,24,25)/b5-4+,8-6+,9-7+
SMILES:
CC1=CC2C(CC1)(C3(C(CC(C34CO4)O2)OC(=O)C=CC=CC=CC(=O)O)C)C
Molecular Formula:
C23H28O6
Molecular Weight:
400.5 g/mol
Harzianum A
CAS No.: 156250-74-7
Cat. No.: VC21140683
Molecular Formula: C23H28O6
Molecular Weight: 400.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Harzianum A is a trichothecene. |
|---|---|
| CAS No. | 156250-74-7 |
| Molecular Formula | C23H28O6 |
| Molecular Weight | 400.5 g/mol |
| IUPAC Name | (2E,4E,6E)-8-oxo-8-(1,2,5-trimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl)oxyocta-2,4,6-trienoic acid |
| Standard InChI | InChI=1S/C23H28O6/c1-15-10-11-21(2)16(12-15)28-18-13-17(22(21,3)23(18)14-27-23)29-20(26)9-7-5-4-6-8-19(24)25/h4-9,12,16-18H,10-11,13-14H2,1-3H3,(H,24,25)/b5-4+,8-6+,9-7+ |
| Standard InChI Key | FVRDNLIUSWSBCT-WUJFNTSISA-N |
| Isomeric SMILES | CC1=CC2C(CC1)(C3(C(CC(C34CO4)O2)OC(=O)/C=C/C=C/C=C/C(=O)O)C)C |
| SMILES | CC1=CC2C(CC1)(C3(C(CC(C34CO4)O2)OC(=O)C=CC=CC=CC(=O)O)C)C |
| Canonical SMILES | CC1=CC2C(CC1)(C3(C(CC(C34CO4)O2)OC(=O)C=CC=CC=CC(=O)O)C)C |
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